Cas no 2228499-42-9 (1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine
• CAS No: 2228499-42-9
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6403196
• PubChem ID: 165853912
• Update Time: 2025-10-31

1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine
• EN300-1963811
• 2228499-42-9

• Inchi： 1S/C7H11F2N3/c1-12-3-5(11-4-12)2-6(10)7(8)9/h3-4,6-7H,2,10H2,1H3
• InChI Key： CUPCIIULJQYKDN-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C)C=N1)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine

1,1-Difluoro-3-(1-Methyl-1H-Imidazol-4-Yl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine, identified by the CAS number 2228499-42-9, is a chemically synthesized molecule with a unique structure and potential applications in various fields. This compound belongs to the class of fluorinated amines, which have gained significant attention in recent years due to their versatile properties and roles in drug discovery, agrochemicals, and materials science.

The molecular structure of 1,1-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-2-amine consists of a central propane backbone substituted with two fluorine atoms at the 1-position and an imidazole ring at the 3-position. The imidazole ring is further substituted with a methyl group at the 1-position, making it a methylated imidazole derivative. The presence of the amine group at the 2-position introduces additional functional diversity to this molecule.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The incorporation of fluorine atoms in 1,1-difluoro derivatives has been shown to enhance stability and bioavailability in certain drug candidates. This makes 1,1-difluoro-containing compounds like our focus molecule highly valuable in early-stage drug design.

The imidazole moiety in 3-(1-methyl-1H-imidazol-4-yl) is known for its aromaticity and ability to form hydrogen bonds, which are crucial for molecular recognition and binding interactions. This feature makes it a popular choice in designing bioactive molecules targeting various biological pathways. Recent research has explored the role of imidazole-containing compounds as potential inhibitors of kinase enzymes, which are implicated in cancer and inflammatory diseases.

In terms of synthesis, propan-based compounds like our focus molecule can be prepared through various routes, including nucleophilic substitution and coupling reactions. The specific synthesis of propan-substituted fluorinated amines often involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity.

The application of computational chemistry tools has significantly advanced our understanding of the properties of molecules like CAS No 2228499. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, aiding in its optimization for specific applications. Additionally, molecular docking studies have revealed potential binding modes with target proteins, further highlighting its therapeutic potential.

In conclusion, the compound CAS No 2228499, or 1,1-difluoro-N-N-dimethylpropane amine derivative with an imidazole substituent, represents a promising candidate for further exploration in chemical research and development. Its unique structure and functional groups position it as a valuable tool in advancing innovative solutions across multiple disciplines.